Cas no 98021-25-1 (4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-)
98021-25-1 structure
Product Name:4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-
CAS No:98021-25-1
MF:C5H6N2O3
MW:142.1127409935
CID:801533
PubChem ID:20477237
Update Time:2025-04-19
4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl-
- 4(1H)-Pyrimidinone, 5,6-dihydroxy-2-methyl- (9CI)
- 98021-25-1
- SCHEMBL11100217
- 5,6-Dihydroxy-2-methylpyrimidin-4(1H)-one
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- Inchi: 1S/C5H6N2O3/c1-2-6-4(9)3(8)5(10)7-2/h8H,1H3,(H2,6,7,9,10)
- InChI Key: FBHQPWNPOSTKOW-UHFFFAOYSA-N
- SMILES: OC1=C(N=C(C)NC1=O)O
Computed Properties
- Exact Mass: 142.03784206g/mol
- Monoisotopic Mass: 142.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 81.9Ų
4(3H)-Pyrimidinone,5,6-dihydroxy-2-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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